![molecular formula C19H23N3O2 B2567984 1-(3-((6-Methylpyridazin-3-yl)oxy)pyrrolidin-1-yl)-3-(m-tolyl)propan-1-one CAS No. 2034444-62-5](/img/structure/B2567984.png)
1-(3-((6-Methylpyridazin-3-yl)oxy)pyrrolidin-1-yl)-3-(m-tolyl)propan-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(3-((6-Methylpyridazin-3-yl)oxy)pyrrolidin-1-yl)-3-(m-tolyl)propan-1-one, also known as MPHP-2201, is a synthetic cannabinoid that belongs to the class of indole-3-carboxamides. It is a potent agonist of the cannabinoid receptors CB1 and CB2 and has been used in scientific research for studying the endocannabinoid system.
Scientific Research Applications
Stereoselective Synthesis Techniques
An efficient asymmetric approach has been developed for accessing functionalized pyrido- and pyrrolo[1,2-c][1,3]oxazin-1-ones, showcasing the utility of nucleophilic addition-cyclization processes. This method highlights the significance of stereoselective synthesis in producing compounds with desired regioselectivities and diastereoselectivities, which could be relevant to the synthesis of complex molecules like the one (Pan Han et al., 2019).
Antimicrobial Activity
Research on pyrimidinone and oxazinone derivatives fused with thiophene rings, starting from citrazinic acid, has demonstrated significant antimicrobial activity. Such studies underscore the potential of structurally complex molecules in developing new antimicrobial agents, suggesting potential research applications for the compound in antimicrobial studies (A. Hossan et al., 2012).
Alkaloid Synthesis and Biological Activity
The isolation of alkaloids from mangrove-derived actinomycete and their activity against influenza A virus subtype H1N1 illustrates the significance of natural product synthesis and modification in discovering new therapeutic agents. This example points to potential exploration areas for the compound in antiviral research (Pei-Pei Wang et al., 2014).
Hydrogen-Bonded Crystals Engineering
The design of compounds to chelate metals and engage in hydrogen bonding for crystal engineering showcases an application in materials science. Such research could inform the use of the compound for developing new materials with specific properties (A. Duong et al., 2011).
Molecular Docking and In Vitro Screening
The synthesis and screening of novel compounds for antimicrobial and antioxidant activity, along with molecular docking studies, highlight the compound's potential application in drug discovery and development processes (E. M. Flefel et al., 2018).
properties
IUPAC Name |
3-(3-methylphenyl)-1-[3-(6-methylpyridazin-3-yl)oxypyrrolidin-1-yl]propan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23N3O2/c1-14-4-3-5-16(12-14)7-9-19(23)22-11-10-17(13-22)24-18-8-6-15(2)20-21-18/h3-6,8,12,17H,7,9-11,13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WYVMRQBWLCKMBE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)CCC(=O)N2CCC(C2)OC3=NN=C(C=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-((6-Methylpyridazin-3-yl)oxy)pyrrolidin-1-yl)-3-(m-tolyl)propan-1-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.